Cas no 1207376-36-0 (((2S,4S)-4-aminopyrrolidin-2-yl)methanol)

• Product Name: ((2S,4S)-4-aminopyrrolidin-2-yl)methanol
• CAS No: 1207376-36-0
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 833564
• Update Time: 2026-04-29

((2S,4S)-4-aminopyrrolidin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• ((2S,4S)-4-aminopyrrolidin-2-yl)methanol
• [(2S,4S)-4-Amino-2-pyrrolidinyl]methanol

Additional information on ((2S,4S)-4-aminopyrrolidin-2-yl)methanol

The Compound CAS No. 1207376-36-0: ((2S,4S)-4-Aminopyrrolidin-2-Yl)Methanol

The compound with CAS No. 1207376-36-0, known as ((2S,4S)-4-Aminopyrrolidin-2-Yl)Methanol, is a structurally unique organic molecule that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a pyrrolidine ring with stereochemically defined centers at positions 2 and 4. The presence of an amino group (-NH₂) and a hydroxymethyl group (-CH₂OH) introduces versatile functional groups that can participate in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of ((2S,4S)-4-Aminopyrrolidin-2-Yl)Methanol in drug discovery and development. Its stereochemistry plays a crucial role in determining its pharmacokinetic properties, making it a valuable candidate for the design of enantioselective drugs. The compound's ability to form hydrogen bonds due to its hydroxyl and amino groups enhances its solubility in polar solvents, which is advantageous for drug delivery systems.

In the context of materials science, ((2S,4S)-4-Aminopyrrolidin-2-Yl)Methanol) has been explored as a building block for constructing complex molecular architectures. Its pyrrolidine ring provides structural rigidity, while the amino and hydroxyl groups offer sites for functionalization. Researchers have utilized this compound to synthesize advanced polymers and supramolecular assemblies, demonstrating its versatility in material design.

The synthesis of ((2S,4S)-4-Aminopyrrolidin-< strong > 2-Yl strong > ) Methanol involves multi-step organic reactions that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective routes to this compound, reducing production costs and improving yields. These developments have made it more accessible for both academic research and industrial applications.

Beyond its chemical applications, ((< strong > 2S,4S strong > ) - < strong > 4 - Aminopyrrolidin strong > - < strong > 2 - Yl strong > ) Methanol has shown promise in biological systems. Preclinical studies suggest that it may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored in medicinal chemistry.

In conclusion, the compound with CAS No. 1207376-36-0 stands out as a multifaceted molecule with applications spanning drug discovery, materials science, and chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.